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Compound of Interest

Compound Name: Ferroptosis-IN-17

Cat. No.: B15583697

Application Notes and Protocols: Ferroptosis-IN-
17

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ferroptosis-IN-17, also known as GPX4 Inhibitor 17, is a potent and selective inhibitor of
Glutathione Peroxidase 4 (GPX4), a key regulator of ferroptosis. By inhibiting GPX4, this small
molecule induces ferroptotic cell death, an iron-dependent form of programmed cell death
characterized by the accumulation of lipid peroxides. These characteristics make Ferroptosis-
IN-17 a valuable tool for studying the mechanisms of ferroptosis and a potential candidate for
therapeutic development, particularly in oncology. This document provides detailed information
on the solubility and stability of Ferroptosis-IN-17 in various solvents, along with protocols for
its handling and use in experimental settings.

Chemical Properties
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Property Value

Synonyms Glutathione Peroxidase 4-IN-17, GPX4-IN-17
Molecular Formula C30H27CIFeNz20s

Molecular Weight 554.9 g/mol

Appearance A solid

Solubility

The solubility of Ferroptosis-IN-17 was evaluated in common laboratory solvents. The results
are summarized in the table below.

Solvent Solubility Concentration
Dimethyl Sulfoxide (DMSO) Soluble =10 mg/mL
Ethanol Sparingly Soluble 1-10 mg/mL

Note: For cell-based assays, it is recommended to prepare a concentrated stock solution in
DMSO. The final concentration of DMSO in the cell culture medium should be kept low
(typically <0.5%) to avoid solvent-induced toxicity.

Stability

Ferroptosis-IN-17 exhibits excellent stability under appropriate storage conditions.

Condition Stability
Storage Temperature -20°C
Long-term Stability > 4 years[1]

Storage and Handling Recommendations:

o Store Ferroptosis-IN-17 as a solid at -20°C.
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e For preparing stock solutions, use anhydrous DMSO.
 Aliquot stock solutions into single-use vials to minimize freeze-thaw cycles.
e Protect from light and moisture.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Objective: To prepare a high-concentration stock solution of Ferroptosis-IN-17 for use in in
vitro experiments.

Materials:

Ferroptosis-IN-17 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Calibrated micropipettes
Procedure:
 Allow the vial of solid Ferroptosis-IN-17 to equilibrate to room temperature before opening.

e Weigh out the desired amount of Ferroptosis-IN-17. For example, to prepare 1 mL of a 10
mM stock solution, weigh 5.55 mg of the compound.

e Add the appropriate volume of anhydrous DMSO to the solid. For a 10 mM solution, add 1
mL of DMSO to 5.55 mg of Ferroptosis-IN-17.

» Vortex the solution until the solid is completely dissolved. Gentle warming (e.g., in a 37°C
water bath) may be used to aid dissolution if necessary.
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 Aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes.

» Store the aliquots at -20°C.

Protocol 2: Determination of Solubility

Objective: To determine the approximate solubility of Ferroptosis-IN-17 in a given solvent.

Materials:

Ferroptosis-IN-17 (solid)

Solvent of interest (e.g., Ethanol, PBS)

Vials

Magnetic stirrer and stir bars (optional)

Vortex mixer

Procedure:

Add a known amount of Ferroptosis-IN-17 (e.g., 1 mg) to a vial.

e Add a small, measured volume of the solvent (e.g., 100 uL) to the vial.
o Vortex or stir the mixture vigorously for several minutes.

 Visually inspect the solution for any undissolved solid.

« If the solid has dissolved completely, add another known amount of Ferroptosis-IN-17 and
repeat steps 3 and 4.

« If the solid has not dissolved, add small increments of the solvent, vortexing/stirring after
each addition, until the solid is fully dissolved.

o Calculate the approximate solubility based on the final volume of solvent used to dissolve the
known mass of the compound.
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Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of Ferroptosis-IN-17 and a general
workflow for its use in cell-based assays.
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Caption: Mechanism of Ferroptosis-IN-17 action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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